molecular formula C13H15ClN2 B8731901 5-chloro-3-(piperidin-4-yl)-1H-indole

5-chloro-3-(piperidin-4-yl)-1H-indole

Cat. No.: B8731901
M. Wt: 234.72 g/mol
InChI Key: MVDXZCKFTCOBAO-UHFFFAOYSA-N
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Description

5-chloro-3-(piperidin-4-yl)-1H-indole is a useful research compound. Its molecular formula is C13H15ClN2 and its molecular weight is 234.72 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H15ClN2

Molecular Weight

234.72 g/mol

IUPAC Name

5-chloro-3-piperidin-4-yl-1H-indole

InChI

InChI=1S/C13H15ClN2/c14-10-1-2-13-11(7-10)12(8-16-13)9-3-5-15-6-4-9/h1-2,7-9,15-16H,3-6H2

InChI Key

MVDXZCKFTCOBAO-UHFFFAOYSA-N

Canonical SMILES

C1CNCCC1C2=CNC3=C2C=C(C=C3)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Crude 5-chloro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole 8a (26 g) was dissolved in glacial acetic acid (330 ml) and PtO2 (0.7 g) was added. The mixture was hydrogenated in a Parr apparatus at 3 atm. for 5 hours. The catalyst was filtered off and excess acetic acid evaporated in vacuo. Water was added and pH was adjusted to >9 by addition of diluted aqueous NH4OH. Extraction with ethyl acetate (2×200 ml) and work-up of the combined organic phases yielded 19 g of crude title compound as a visceous oil.
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26 g
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330 mL
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Synthesis routes and methods II

Procedure details

4-(5-Chloro-1H-indol-3-yl)-piperidine-1-carboxylic acid tert-butyl ester (3.4 g, 10.2 mmol) was set stirring in 1:1 TFA/CH2Cl2. After 45 min the mixture was evaporated and the golden oil brought up in Et2O. A solid formed and was filtered, washed with Et2O and air dried to give 3.5 g (97%) of a white solid as a TFA salt. MS (electrospray): exact mass calculated for C12H15ClN2, 234.09; m/z found, 235.1 [M++H].
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3.4 g
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TFA CH2Cl2
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0 (± 1) mol
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Yield
97%

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